Cas no 1312617-72-3 (3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid)

• Product Name: 3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid
• CAS No: 1312617-72-3
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• MDL: MFCD16652624
• CID: 5572089
• PubChem ID: 33675854
• Update Time: 2025-06-22

3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-[4-(4-morpholinyl)phenyl]-

• MDL： MFCD16652624
• Inchi： 1S/C14H15N3O3/c18-14(19)13-9-12(15-16-13)10-1-3-11(4-2-10)17-5-7-20-8-6-17/h1-4,9H,5-8H2,(H,15,16)(H,18,19)
• InChI Key： ULQLNEKUPDASEI-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(N3CCOCC3)C=C2)=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 609.6±55.0 °C(Predicted)
• pka: 3.74±0.10(Predicted)

Additional information on 3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid (CAS No. 1312617-72-3)

3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid (CAS No. 1312617-72-3) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrazole and morpholine moieties, exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a building block for small molecule inhibitors, which are crucial in targeting specific enzymes or receptors involved in various diseases.

The structural features of 3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid make it a versatile intermediate in organic synthesis. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, and other derivatives with enhanced pharmacological properties. This adaptability has led to its exploration in the design of kinase inhibitors, a hot topic in cancer research. Kinases play a pivotal role in cell signaling, and their dysregulation is often linked to tumor growth and progression.

In recent years, the demand for highly selective kinase inhibitors has surged, driven by the need for targeted cancer therapies with fewer side effects. 3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid has emerged as a promising scaffold in this context. Its morpholine ring, known for improving solubility and bioavailability, enhances the drug-like properties of resulting compounds. This aligns with the growing trend in pharmaceutical research to develop orally bioavailable drugs, a frequent search term among researchers and clinicians.

Beyond oncology, this compound has potential applications in inflammatory diseases and neurodegenerative disorders. The pyrazole core is a common motif in anti-inflammatory agents, while the morpholine moiety is often found in central nervous system (CNS)-active drugs. Such versatility makes 3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid a valuable tool for multi-target drug discovery, another trending topic in the pharmaceutical industry.

The synthesis of 3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the industry's push for green chemistry and sustainable manufacturing. These keywords reflect current user interests in environmentally friendly and cost-effective synthetic routes.

Analytical characterization of this compound relies on techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The latter is a frequently searched term among medicinal chemists aiming to optimize lead compounds.

In summary, 3-(4-morpholin-4-ylphenyl)-1{H}-pyrazole-5-carboxylic acid (CAS No. 1312617-72-3) is a compound of significant interest in modern drug discovery. Its structural features and synthetic versatility make it a valuable asset in the development of targeted therapies, particularly in oncology and CNS disorders. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing personalized medicine.